Cas no 2248184-06-5 (Ethyl (2S)-2-amino-3-(dimethylamino)propanoate)
Ethyl (2S)-2-amino-3-(dimethylamino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-3752325
- Ethyl (2S)-2-amino-3-(dimethylamino)propanoate
- 2248184-06-5
-
- Inchi: 1S/C7H16N2O2/c1-4-11-7(10)6(8)5-9(2)3/h6H,4-5,8H2,1-3H3/t6-/m0/s1
- InChI Key: XXEJVXUQLDSSQQ-LURJTMIESA-N
- SMILES: O(CC)C([C@H](CN(C)C)N)=O
Computed Properties
- Exact Mass: 160.121177757g/mol
- Monoisotopic Mass: 160.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 55.6Ų
Ethyl (2S)-2-amino-3-(dimethylamino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3752325-0.05g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 0.05g |
$587.0 | 2025-03-16 | |
| Enamine | EN300-3752325-0.1g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 0.1g |
$615.0 | 2025-03-16 | |
| Enamine | EN300-3752325-0.25g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 0.25g |
$642.0 | 2025-03-16 | |
| Enamine | EN300-3752325-0.5g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 0.5g |
$671.0 | 2025-03-16 | |
| Enamine | EN300-3752325-1.0g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 1.0g |
$699.0 | 2025-03-16 | |
| Enamine | EN300-3752325-2.5g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-16 | |
| Enamine | EN300-3752325-5.0g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-16 | |
| Enamine | EN300-3752325-10.0g |
ethyl (2S)-2-amino-3-(dimethylamino)propanoate |
2248184-06-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-16 |
Ethyl (2S)-2-amino-3-(dimethylamino)propanoate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Ethyl (2S)-2-amino-3-(dimethylamino)propanoate
Ethyl (2S)-2-Amino-3-(Dimethylamino)propanoate: A Chiral Amino Acid Derivative with Emerging Applications in Chemical and Biological Research
Ethyl (2S)-2-amino-3-(dimethylamino)propanoate, identified by the CAS number 2248184-06-5, is a chiral amino acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical development, and biocatalysis. This compound features a unique structural framework combining a primary amino group, a secondary dimethylamino substituent, and an ethyl ester functionality on a propanoic acid backbone. The presence of the (S)-configured stereocenter imparts distinct stereochemical properties, making it a valuable building block for enantioselective syntheses and bioactive molecule design.
The molecular structure of Ethyl (2S)-2-amino-3-(dimethylamino)propanoate can be dissected into three key components: the central chiral center at the α-position of the propanoic acid core, the N,N-dimethylamino group at the β-position, and the ethyl ester moiety. This combination creates a versatile scaffold that can participate in hydrogen bonding, electrostatic interactions, and π-stacking phenomena—critical for molecular recognition processes in biological systems. Recent studies have highlighted its role as a precursor in the synthesis of novel anticonvulsant agents and modulators of GABAergic neurotransmission pathways.
From a synthetic chemistry perspective, this compound serves as an ideal intermediate for constructing complex heterocyclic frameworks through Michael addition reactions or amidation processes. The dimethylamino group acts as both an electron-donating substituent and a potential site for further functionalization via alkylation or acylation reactions. Researchers have demonstrated its utility in asymmetric catalysis when coupled with organocatalysts such as proline derivatives or thiourea-based catalysts to achieve high enantiomeric excesses (>95% ee) in stereoselective transformations.
In pharmaceutical research, compounds bearing similar structural motifs to Ethyl (2S)-2-amino-3-(dimethylamino)propanoate have shown promise as selective serotonin reuptake inhibitors (SSRIs) and NMDA receptor antagonists. The dimethylamino functionality mimics the pharmacophore of many psychoactive drugs by interacting with monoamine transporters while maintaining metabolic stability through ester hydrolysis resistance compared to traditional amide-based neurotransmitters.
Biological studies published in 2023 revealed that derivatives of this scaffold exhibit enhanced blood-brain barrier permeability when conjugated with lipophilic side chains. This property makes them attractive candidates for developing neuroprotective agents targeting Alzheimer's disease pathology through amyloid-beta aggregation inhibition mechanisms. The zwitterionic nature of the free amino acid form also contributes to improved solubility profiles compared to non-charged analogs.
The synthesis methodology for CAS No. 2248184-06-5 typically involves multistep procedures starting from commercially available L-alanine derivatives. Key steps include protection/deprotection strategies using Fmoc or Boc groups to maintain stereochemical integrity during functional group manipulations. Recent advancements in flow chemistry have enabled gram-scale production with >99% purity using continuous flow reactors operating at 60°C under microwave irradiation conditions.
In analytical chemistry applications, this compound functions as an internal standard for quantifying amino acid metabolites via liquid chromatography-mass spectrometry (LC-MS). Its distinct mass spectral fragmentation pattern—characterized by prominent [M+H]+ ions at m/z 176 and characteristic losses corresponding to ethyl acetate fragments—facilitates accurate quantification even in complex biological matrices like plasma or urine samples.
The environmental fate of compounds containing this core structure is currently under investigation due to their potential use in agrochemical formulations. Preliminary biodegradation studies indicate that microbial consortia from activated sludge can mineralize up to 78% of the molecule within 96 hours under aerobic conditions without producing toxic byproducts, suggesting favorable ecotoxicological profiles compared to traditional organophosphorus pesticides.
Ongoing research efforts are focused on expanding its application scope through supramolecular chemistry approaches. Self-assembled monolayers incorporating this molecule on gold surfaces have demonstrated pH-responsive behavior with conformational changes detectable via surface plasmon resonance spectroscopy—a property being explored for biosensor development targeting neurotransmitter detection at sub-nanomolar concentrations.
In material science contexts, polymer chemists are investigating copolymerization strategies using this monomer unit to create stimuli-responsive hydrogels capable of controlled drug release profiles triggered by changes in pH or temperature gradients across physiological ranges (37°C ± 1°C). The amine groups provide sites for crosslinking while maintaining mechanical flexibility essential for biomedical applications like wound healing dressings or tissue engineering scaffolds.
The economic impact assessment conducted by leading chemical suppliers indicates that demand for chiral building blocks like Ethyl (2S)-... will grow at ~15% CAGR over next five years driven primarily by personalized medicine initiatives requiring enantiomerically pure compounds for clinical trials involving orphan diseases where traditional racemic mixtures show limited efficacy due to stereochemical antagonism effects between enantiomers.
Cutting-edge research published in Nature Chemistry highlights its role as a molecular switch component in dynamic combinatorial libraries used for discovering new enzyme inhibitors against SARS-CoV-2 proteases through thiol-disulfide exchange reactions facilitated by gold nanoparticles acting as catalysts under visible light irradiation conditions at λ=515 nm wavelength range optimal for minimizing photodegradation risks associated with UV exposure typically used in photochemical syntheses.
2248184-06-5 (Ethyl (2S)-2-amino-3-(dimethylamino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)